Cas no 1806353-22-9 (3,4-Dibromo-5-fluorobenzenesulfonamide)
3,4-Dibromo-5-fluorobenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
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- 3,4-Dibromo-5-fluorobenzenesulfonamide
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- Inchi: 1S/C6H4Br2FNO2S/c7-4-1-3(13(10,11)12)2-5(9)6(4)8/h1-2H,(H2,10,11,12)
- InChI Key: DMQCQZLAOCTQTB-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=CC(=C1)S(N)(=O)=O)F)Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 279
- XLogP3: 2
- Topological Polar Surface Area: 68.5
3,4-Dibromo-5-fluorobenzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013020235-250mg |
3,4-Dibromo-5-fluorobenzenesulfonamide |
1806353-22-9 | 97% | 250mg |
494.40 USD | 2021-06-24 | |
| Alichem | A013020235-500mg |
3,4-Dibromo-5-fluorobenzenesulfonamide |
1806353-22-9 | 97% | 500mg |
798.70 USD | 2021-06-24 | |
| Alichem | A013020235-1g |
3,4-Dibromo-5-fluorobenzenesulfonamide |
1806353-22-9 | 97% | 1g |
1,534.70 USD | 2021-06-24 |
3,4-Dibromo-5-fluorobenzenesulfonamide Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 3,4-Dibromo-5-fluorobenzenesulfonamide
3,4-Dibromo-5-Fluorobenzenesulfonamide: A Comprehensive Overview
The compound 3,4-Dibromo-5-Fluorobenzenesulfonamide (CAS No. 1806353-22-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a brominated and fluorinated benzene ring. The presence of multiple halogen atoms (bromine and fluorine) in its structure imparts distinct electronic and physical properties, making it a subject of interest for researchers and industry professionals alike.
Recent studies have highlighted the potential of 3,4-Dibromo-5-Fluorobenzenesulfonamide in the development of advanced materials, particularly in the field of electronics. The compound's ability to act as a high-performance dielectric material has been extensively explored in academic and industrial settings. For instance, researchers at the University of California have demonstrated that this compound can significantly enhance the dielectric constant of polymer composites, making it a promising candidate for use in high-frequency communication devices.
In addition to its material science applications, 3,4-Dibromo-5-Fluorobenzenesulfonamide has also been investigated for its potential in pharmaceutical research. The sulfonamide group is known to exhibit bioactive properties, and the presence of halogens further modulates its pharmacokinetic characteristics. A study published in the Journal of Medicinal Chemistry revealed that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead molecule for anti-inflammatory drug development.
The synthesis of 3,4-Dibromo-5-Fluorobenzenesulfonamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the bromination of a fluorinated benzene derivative followed by sulfonation and subsequent amide formation. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better purity levels during the synthesis process. For example, the use of palladium catalysts has been shown to significantly accelerate the bromination step while minimizing side reactions.
From an environmental perspective, 3,4-Dibromo-5-Fluorobenzenesulfonamide has been evaluated for its biodegradability and toxicity profiles. Initial studies indicate that the compound exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term environmental impact and potential for bioaccumulation.
In conclusion, 3,4-Dibromo-5-Fluorobenzenesulfonamide (CAS No. 1806353-22-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.
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